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Compound of Interest

Compound Name: Phenazolam

Cat. No.: B1607561 Get Quote

Introduction
Phenazolam is a triazolo-benzodiazepine derivative that has emerged as a novel psychoactive

substance (NPS).[1][2][3] As a central nervous system depressant, its use poses significant

public health and safety concerns, necessitating the development of sensitive and specific

analytical methods for its detection in biological matrices.[3] These application notes provide a

detailed protocol for the quantification of Phenazolam in human urine using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS), a widely accepted technique

for the analysis of benzodiazepines.[4][5][6][7]

Physicochemical Properties of Phenazolam
A summary of the key physicochemical properties of Phenazolam is presented in Table 1. This

information is crucial for the development of appropriate sample preparation and analytical

methodologies.
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Property Value Reference

Systematic Name

8-bromo-6-(2-chlorophenyl)-1-

methyl-4H-[1][4]triazolo[4,3-a]

[1]benzodiazepine

[1][8]

Synonyms Clobromazolam [8][9]

Molecular Formula C₁₇H₁₂BrClN₄ [1][9]

Molecular Weight 387.7 g/mol [1][9]

Physical State Solid [1][9]

LogP 3.77820

Table 1: Physicochemical Properties of Phenazolam

Experimental Protocols
Principle
The analytical method involves the enzymatic hydrolysis of Phenazolam glucuronide

conjugates in urine, followed by solid-phase extraction (SPE) to isolate the analyte from the

matrix. The extracted Phenazolam is then separated and quantified using a highly selective

and sensitive LC-MS/MS system.

Materials and Reagents
Phenazolam reference standard

Phenazolam-d4 (internal standard)

β-Glucuronidase from E. coli

Phosphate buffer (pH 6.8)

Formic acid

Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges (mixed-mode cation exchange)

Instrumentation
Liquid Chromatograph coupled with a tandem Mass Spectrometer (LC-MS/MS)

Analytical column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)

Sample concentrator/evaporator

Vortex mixer

Centrifuge

Sample Preparation
Urine Sample Hydrolysis:

To 1 mL of urine sample, add 50 µL of the internal standard working solution

(Phenazolam-d4, 1 µg/mL).

Add 500 µL of phosphate buffer (pH 6.8).

Add 50 µL of β-glucuronidase solution.

Vortex the mixture and incubate at 60°C for 2 hours to ensure complete hydrolysis of any

glucuronidated metabolites.[10][11][12]

Solid-Phase Extraction (SPE):

Condition the mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed

by 2 mL of water.

Load the hydrolyzed urine sample onto the conditioned SPE cartridge.
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Wash the cartridge with 2 mL of water, followed by 2 mL of 20% methanol in water.

Dry the cartridge thoroughly under vacuum or nitrogen stream.

Elute the analyte with 2 mL of 5% ammonium hydroxide in methanol.

Eluate Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water

with 0.1% formic acid).

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Parameter Condition

Column C18, 100 mm x 2.1 mm, 2.6 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
Start with 5% B, ramp to 95% B over 8 min, hold

for 2 min, return to initial conditions

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Table 2: Liquid Chromatography Conditions

Mass Spectrometry (MS/MS) Conditions:
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The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode

with multiple reaction monitoring (MRM). The specific precursor and product ions for

Phenazolam and its deuterated internal standard should be optimized.

Analyte
Precursor Ion
(m/z)

Product Ion 1
(m/z)

Product Ion 2
(m/z)

Collision
Energy (eV)

Phenazolam 387.0 358.0 280.0 Optimized

Phenazolam-d4 391.0 362.0 284.0 Optimized

Table 3: Mass Spectrometry MRM Transitions

Data Analysis and Quantification
Quantification is performed by constructing a calibration curve using the peak area ratio of the

analyte to the internal standard versus the concentration of the calibrators. The linear range,

limit of detection (LOD), and limit of quantification (LOQ) should be established through

validation experiments.

Visualizations
Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.mdpi.com/1420-3049/27/1/112
https://pmc.ncbi.nlm.nih.gov/articles/PMC4885916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4885916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6748181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6748181/
https://pubchem.ncbi.nlm.nih.gov/compound/Phenazolam
https://cdn.caymanchem.com/cdn/msds/26700m.pdf
https://www.faa.gov/sites/faa.gov/files/data_research/research/med_humanfacs/oamtechreports/AM96-14.pdf
https://www.researchgate.net/publication/229081435_Direct_urine_analysis_for_the_identification_and_quantification_of_selected_benzodiazepines_for_toxicology_screening
https://www.researchgate.net/publication/235059355_The_Analysis_of_Benzodiazepines_in_Forensic_Urine_Samples
https://www.benchchem.com/product/b1607561#developing-an-analytical-method-for-phenazolam-in-urine
https://www.benchchem.com/product/b1607561#developing-an-analytical-method-for-phenazolam-in-urine
https://www.benchchem.com/product/b1607561#developing-an-analytical-method-for-phenazolam-in-urine
https://www.benchchem.com/product/b1607561#developing-an-analytical-method-for-phenazolam-in-urine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

